![molecular formula C10H13N5O2 B7576191 2-[propyl(7H-purin-6-yl)amino]acetic acid](/img/structure/B7576191.png)
2-[propyl(7H-purin-6-yl)amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[propyl(7H-purin-6-yl)amino]acetic acid, also known as PAPA, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound is a derivative of adenosine, a nucleoside that plays a critical role in energy metabolism and signaling pathways in cells. In
Mechanism of Action
2-[propyl(7H-purin-6-yl)amino]acetic acid's mechanism of action involves the modulation of adenosine signaling pathways. Adenosine is an endogenous nucleoside that plays a critical role in energy metabolism and signaling pathways in cells. Adenosine signaling is regulated by a family of enzymes known as adenosine deaminases, which degrade adenosine. This compound inhibits the activity of adenosine deaminase, leading to an increase in adenosine signaling.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including neuroprotection, anti-inflammatory effects, and modulation of immune function. This compound has been shown to protect against neuronal damage in animal models of stroke and traumatic brain injury. This compound has also been shown to have anti-inflammatory effects in animal models of inflammatory bowel disease and arthritis. Additionally, this compound has been shown to modulate immune function by inhibiting the activity of immune cells known as T cells.
Advantages and Limitations for Lab Experiments
2-[propyl(7H-purin-6-yl)amino]acetic acid has several advantages for lab experiments, including its high purity and well-characterized mechanism of action. However, this compound's effects on different cell types and in different disease models may vary, and further research is needed to fully understand its potential applications.
Future Directions
There are several future directions for 2-[propyl(7H-purin-6-yl)amino]acetic acid research, including its potential use as a treatment for neurodegenerative diseases, inflammatory diseases, and immune disorders. Additionally, this compound's effects on different signaling pathways and cell types should be further explored to fully understand its potential applications. Finally, the development of more efficient synthesis methods for this compound could enable larger-scale studies and potential clinical applications.
Synthesis Methods
The synthesis of 2-[propyl(7H-purin-6-yl)amino]acetic acid involves the reaction of 6-chloropurine with ethyl propiolate, followed by reduction with sodium borohydride and subsequent reaction with glycine. This method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
2-[propyl(7H-purin-6-yl)amino]acetic acid has been studied for its potential use in various scientific research applications, including as a modulator of adenosine signaling pathways, a neuroprotective agent, and a potential treatment for inflammatory diseases. This compound has been shown to enhance adenosine signaling by inhibiting the activity of adenosine deaminase, an enzyme that degrades adenosine. This effect has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
properties
IUPAC Name |
2-[propyl(7H-purin-6-yl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O2/c1-2-3-15(4-7(16)17)10-8-9(12-5-11-8)13-6-14-10/h5-6H,2-4H2,1H3,(H,16,17)(H,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUUXBYNLSFEUJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC(=O)O)C1=NC=NC2=C1NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.